![molecular formula C9H10N4 B1521873 4-(3-Methyl-1H-1,2,4-triazol-1-yl)aniline CAS No. 52739-51-2](/img/structure/B1521873.png)
4-(3-Methyl-1H-1,2,4-triazol-1-yl)aniline
Overview
Description
“4-(3-Methyl-1H-1,2,4-triazol-1-yl)aniline” is a chemical compound that is used as an intermediate in organic synthesis and other chemical processes . It is also known as “4-(1H-1,2,4-Triazol-1-ylmethyl)aniline” or "4-(1,2,4-Triazolylmethyl)phenylamine hydrochloride" .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, which includes “this compound”, has been reported in the literature . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, and Mass spectroscopy .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the empirical formula C9H10N4 . The molecular weight of this compound is 210.66 .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a melting point of 173-182 °C . The compound is also characterized by its SMILES string representation: Cl.Nc1ccc(Cn2cncn2)cc1 .Scientific Research Applications
Microtubule-Binding Agents
4-(3-Methyl-1H-1,2,4-triazol-1-yl)aniline and its derivatives have been explored as potential microtubule-binding agents. A study by Odlo et al. (2010) synthesized 1,2,3-triazole analogs of combretastatin A-4, demonstrating their cytotoxicity and tubulin inhibition capabilities. These compounds, particularly 2-methoxy-5-((5-(3,4,5-trimethoxyphenyl)-1H-1,2,3-triazol-1-yl)methyl)aniline and its analogs, showed significant activity, indicating their potential in cancer therapy (Odlo et al., 2010).
Thermal Stability and Acoustic Fingerprint Spectra
Rao et al. (2016) investigated the thermal stability of 1,2,4-triazoles, including derivatives of this compound. They used pulsed photoacoustic pyrolysis techniques to analyze the thermal decomposition and acoustic fingerprint spectra of these compounds. The study contributes to the understanding of these materials as potential propellants and explosives for rocket fuels (Rao et al., 2016).
Sensor for Aniline Recognition
Kumar et al. (2011) identified a triazole-based Schiff base that selectively detects toxic aromatic amines like aniline. This finding is significant for environmental monitoring and safety, where detecting toxic substances like aniline is crucial (Kumar et al., 2011).
Photoluminescent Copper(I) Complexes
Research by Manbeck et al. (2011) explored heteroleptic copper(I) complexes incorporating amido-triazole ligands, including derivatives of this compound. These complexes showed long-lived photoluminescence, which can be crucial in the development of new materials for optical and electronic applications (Manbeck et al., 2011).
Electropolymerization for Functionalization of Conductive Surfaces
Coates et al. (2012) compared approaches using 4-azidoaniline combined with “click” chemistry and electrochemistry for anchoring ferrocene moieties on glassy carbon surfaces. This research is essential in the context of developing new methods for functionalizing conductive surfaces, which has implications in materials science and electronics (Coates et al., 2012).
Anti-Proliferative Agents
Sahay and Ghalsasi (2017) synthesized new molecules linking triazole and benzimidazole, which demonstrated anti-proliferative activity. This is significant in the search for new cancer therapies, especially considering the role of triazole derivatives in this context (Sahay & Ghalsasi, 2017).
Safety and Hazards
“4-(3-Methyl-1H-1,2,4-triazol-1-yl)aniline” may cause respiratory irritation, skin irritation, and serious eye irritation. It is harmful if swallowed, in contact with skin, or if inhaled . Protective measures such as wearing protective gloves, clothing, eye protection, and face protection are recommended when handling this compound .
Future Directions
The future directions for “4-(3-Methyl-1H-1,2,4-triazol-1-yl)aniline” and similar compounds involve the discovery and development of more effective and potent anticancer agents . The 1,2,4-triazole ring is one of the most important active pharmaceutical scaffolds and can be used as a structural optimization platform for the design and development of more selective and potent molecules .
Mechanism of Action
- Triazoles are known to participate in various interactions, including hydrogen bonding, π-anion interactions, and van der Waals forces .
Mode of Action
Biochemical Pathways
Properties
IUPAC Name |
4-(3-methyl-1,2,4-triazol-1-yl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4/c1-7-11-6-13(12-7)9-4-2-8(10)3-5-9/h2-6H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBAFPUYFVWSDCO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=N1)C2=CC=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60659730 | |
Record name | 4-(3-Methyl-1H-1,2,4-triazol-1-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60659730 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52739-51-2 | |
Record name | 4-(3-Methyl-1H-1,2,4-triazol-1-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60659730 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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